6-Cyclopentylpyrimidin-4-ol
Overview
Description
6-Cyclopentylpyrimidin-4-ol, also known as 6-CPP, is a cyclic organic compound of the pyrimidin-4-ol family. It has a wide range of applications in the field of science and has been studied extensively in the past few decades. 6-CPP is a highly versatile compound and has been used in a variety of different experiments, including in the synthesis of various compounds, as a reagent in organic synthesis, and in the study of its biochemical and physiological effects in laboratory experiments.
Scientific Research Applications
Application in Cancer Research
Specific Scientific Field
This application falls under the field of Cancer Research .
Summary of the Application
6-Cyclopentylpyrimidin-4-ol is used in the development of novel palbociclib-based CDK4/6 inhibitors . These inhibitors are used in combination with endocrine therapy as a standard treatment for HR+/HER2- breast cancer .
Methods of Application or Experimental Procedures
A structure-based drug design strategy was used to design and synthesize a series of palbociclib derivatives as CDK4/6 inhibitors . The intracellular inhibition of CDK4/6 by the compound was confirmed by western blot analysis of the levels of phosphorylated Rb in MDA-MB-453 cells .
Results or Outcomes
The compound exhibited more potent CDK4/6 inhibitory activity and in vitro antiproliferative activity against the phosphorylated Rb-positive cell line MDA-MB-453 than the approved drug palbociclib . It also possessed remarkable CDK4/6 selectivity over other CDK family members .
Application in Anticancer Agents Development
Specific Scientific Field
This application falls under the field of Pharmaceutical Chemistry .
Summary of the Application
6-Cyclopentylpyrimidin-4-ol is used in the design and synthesis of novel pyrazolo [3,4-d]pyrimidines . These compounds are evaluated for in vitro cytotoxic activity against MCF-7 (breast adenocarcinoma) and A549 (lung cancer) cell lines .
Methods of Application or Experimental Procedures
A new series of pyrazolo [3,4-d]pyrimidines were synthesized via the formation of pyrazol-3-one substrates . All compounds were evaluated for in vitro cytotoxic activity .
Results or Outcomes
The results showed that certain compounds had better inhibitory activity against MCF-7 with IC50 values in a micromolar range as compared to other substrates . These synthesized compounds can be considered as new candidates for further optimization as anticancer agents .
Application in Ultrasonic-Assisted Synthesis
Specific Scientific Field
This application falls under the field of Bioorganic Chemistry .
Summary of the Application
6-Cyclopentylpyrimidin-4-ol is used in the ultrasonic-assisted synthesis of Pyrazolo [3,4-d]pyrimidin-4-ol tethered with 1,2,3-Triazoles . These compounds were tested for their in-vitro anticancer activity against various cancer cell lines .
Methods of Application or Experimental Procedures
The synthesis of compounds was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields .
Results or Outcomes
Some of the newly synthesized compounds demonstrated good to moderate anticancer activity, most of compounds shows activity against renal cancer cell lines .
Application in Antitrypanosomal and Antiplasmodial Activities
Specific Scientific Field
This application falls under the field of Chemical Biology .
Summary of the Application
6-Cyclopentylpyrimidin-4-ol is used in the synthesis of new 2-aminopyrimidine derivatives . These compounds were tested for their in vitro activities against a causative organism of sleeping sickness, Trypanosoma brucei rhodesiense, as well as against a causative organism of malaria, Plasmodium falciparum NF54 .
Results or Outcomes
Some of the compounds exhibited quite good antitrypanosomal activity, and others showed excellent antiplasmodial activity .
Application in Antiviral and Antimicrobial Activities
Summary of the Application
6-Cyclopentylpyrimidin-4-ol is used in the synthesis of new heterocyclic derivatives containing pyrazolo [3,4- d ]pyrimidine linkage with 1,4-disubstituted-1,2,3-triazoles . These compounds were tested for their in-vitro anticancer activity against various cancer cell lines .
Methods of Application or Experimental Procedures
Synthesis of compounds was done under ultrasonic-assisted Huisgen 1,3-dipolar cycloaddition reaction with good yields .
properties
IUPAC Name |
4-cyclopentyl-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c12-9-5-8(10-6-11-9)7-3-1-2-4-7/h5-7H,1-4H2,(H,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCBGCVWONHQIHN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)C2=CC(=O)NC=N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID401302833 |
Source
|
| Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401302833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Cyclopentylpyrimidin-4-ol | |
CAS RN |
1159818-25-3 |
Source
|
| Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1159818-25-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-Cyclopentyl-4(3H)-pyrimidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID401302833 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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